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Compound of Interest

Compound Name:
Methyl 5-methyl-2-

propoxybenzoate

Cat. No.: B14030676

Get Quote

Executive Summary & Chemical Profile
Methyl 5-methyl-2-propoxybenzoate is a lipophilic ester intermediate commonly utilized in

the synthesis of pharmaceutical agents (e.g., SGLT2 inhibitors, PDE5 inhibitors) and functional

materials. Physically, it presents as a colorless to pale yellow liquid with a high boiling point.[1]

Its solubility behavior is governed by the competition between its hydrophobic domains (propyl,

methyl, aromatic ring) and its polar ester functionality.

Property Value / Description

CAS Number 1195353-75-3

Molecular Formula C₁₂H₁₆O₃

Molecular Weight 208.25 g/mol

Physical State Liquid (at 25°C)

Boiling Point ~144–146 °C (at 4 Torr)

Predicted LogP ~3.5 – 4.0 (Highly Lipophilic)
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Solubility Thermodynamics (Hansen Parameters)
To scientifically select solvents, we apply Hansen Solubility Parameters (HSP). This compound

dissolves best in solvents where the energy difference (

) between the solute and solvent is minimized.

Dispersion Forces (

): High. The aromatic ring and alkyl chains require solvents with strong dispersion
interactions (e.g., Toluene, DCM).

Polarity (

): Moderate. The ester linkage introduces a dipole, making it compatible with moderately
polar aprotic solvents (e.g., Ethyl Acetate).

Hydrogen Bonding (

): Low. As an ester, it is a hydrogen bond acceptor but lacks donor capability, rendering it
insoluble in water but soluble in alcohols (which act as donors).

Solubility Classification Table
Data derived from structural analogues (e.g., Methyl benzoate, Propyl 2-propoxybenzoate) and

thermodynamic modeling.
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Solvent Class
Representative
Solvents

Solubility Status
Application
Context

Chlorinated
Dichloromethane

(DCM), Chloroform
Excellent

Primary extraction

solvent; standard for

NMR.

Esters
Ethyl Acetate,

Isopropyl Acetate
Excellent

Preferred "green"

solvent for extraction

and chromatography.

Aromatic Toluene, Xylene Good/Excellent

High-temperature

reaction medium;

azeotropic drying.

Alcohols
Methanol, Ethanol,

Isopropanol
Good

Soluble, but may

transesterify under

acidic/basic reflux.

Ketones Acetone, MEK Excellent

Common solvent for

alkylation reactions

(e.g., with

).

Alkanes Hexane, Heptane Moderate

Miscible, but may

phase separate at

very low

temperatures.

Aqueous Water, Brine Insoluble

The primary

antisolvent for workup

and washing.

Experimental Protocols for Solubility Determination
As a Senior Scientist, I recommend verifying solubility experimentally before scaling up. Do not

rely solely on literature values for critical process steps.

Protocol A: Visual Solubility Screening (Rapid)
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Purpose: Qualitative assessment for solvent selection.

Place 100 mg of Methyl 5-methyl-2-propoxybenzoate into a 4 mL glass vial.

Add 100 µL of the target solvent.

Vortex for 30 seconds.

Observation:

Clear Solution: Solubility > 1000 mg/mL (Highly Soluble).

Cloudy/Phase Separation: Add solvent in 100 µL increments up to 1 mL.

Calculate: Approximate solubility

.

Protocol B: Gravimetric Saturation Method (Precise)
Purpose: Quantitative data for crystallization or formulation.

Add excess compound to 5 mL of solvent in a sealed flask.

Agitate at the target temperature (e.g., 25°C) for 24 hours to ensure equilibrium.

Filter the supernatant through a 0.45 µm PTFE filter (pre-weighed syringe filter).

Evaporate a known volume of filtrate (e.g., 1 mL) in a tared vessel under vacuum.

Weigh the residue to determine concentration (

).

Visualization: Solubility Determination Workflow
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Caption: Decision logic for selecting between rapid visual screening and precise gravimetric

analysis.

Applications & Solvent Selection Strategy
A. Synthesis Reactions (Alkylation/Esterification)
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When synthesizing this compound (e.g., propylation of methyl 5-methylsalicylate), the solvent

must dissolve the starting material but allow for easy salt removal.

Recommended:Acetone or Acetonitrile.

Reasoning: These polar aprotic solvents dissolve the phenolic precursor and are compatible

with bases like

. The product (Methyl 5-methyl-2-propoxybenzoate) remains soluble, while the inorganic
byproducts (KI, KBr) precipitate out.

B. Extraction & Workup
Recommended:Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

Protocol: Partition the reaction mixture between Water and EtOAc. The lipophilic benzoate

ester will partition >99% into the organic layer.

Warning: Avoid using alcohols for extraction if the aqueous layer is acidic/basic, as this may

cause transesterification (swapping the methyl ester for an ethyl ester).

C. Purification (Distillation vs. Chromatography)
Since the compound is a high-boiling liquid (~145°C @ 4 Torr), recrystallization is generally not

applicable unless cooled to very low temperatures (<-20°C) in pentane.

Primary Method:Vacuum Distillation.

Secondary Method:Flash Chromatography (Silica Gel).

Eluent: Hexane:Ethyl Acetate (Gradient 95:5 to 80:20).

Visualization: Purification Decision Tree
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Crude Methyl 5-methyl-2-propoxybenzoate Physical State?

Liquid / OilStandard

Solid (Low MP)

Rare

Vacuum Distillation
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Flash Chromatography
(Small Scale / Thermolabile)

<10g Scale

Quick Clean

Low-Temp Crystallization
(Solvent: Pentane/Hexane)

High Purity

Click to download full resolution via product page

Caption: Workflow for selecting the optimal purification method based on scale and physical

state.

Safety & Handling (MSDS Highlights)
Hazards: Irritant (Skin/Eye).[1] Potential sensitizer.

Storage: Store under inert atmosphere (Nitrogen/Argon) at room temperature. Esters can

hydrolyze slowly if exposed to atmospheric moisture over long periods.

Disposal: Dispose of as organic waste (halogen-free).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ETHYL 2-HYDROXY-5-METHYLBENZOATE CAS#: 34265-58-2 [m.chemicalbook.com]

2. 743440-26-8|2-((2-Methylbenzyl)oxy)benzoic acid|BLD Pharm [bldpharm.com]

3. 61414-18-4|Methyl 2-acetoxy-5-acetylbenzoate|BLD Pharm [bldpharm.com]

4. 22891-52-7|2H-Benzo[e][1,4]dioxepin-5(3H)-one|BLD Pharm [bldpharm.com]

5. 1195353-75-3|Methyl 5-methyl-2-propoxybenzoate|BLD Pharm [bldpharm.com]

6. 118-55-8|Phenyl Salicylate|BLD Pharm [bldpharm.com]

7. 78515-16-9|Methyl 5-formyl-2-methoxybenzoate|BLD Pharm [bldpharm.com]

8. Methyl 5-methyl-2-propoxybenzoate | 1195353-75-3 [chemicalbook.com]

9. Methyl 5-methyl-2-propoxybenzoate | 1195353-75-3 [m.chemicalbook.com]

To cite this document: BenchChem. [Technical Guide: Solubility Profile of Methyl 5-methyl-2-
propoxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14030676/docs#technical-guide-solubility-profile-of-
methyl-5-methyl-2-propoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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